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Botanical & Phytochemical Profile

Lithospermum officinale, commonly known as common gromwell or European stoneseed, is a perennial herb

in the Boraginaceae family, native to Eurasia and introduced to parts of North America [1] [2] [3]. It is an

erect, downy plant growing up to 60–90 cm tall, with lanceolate leaves and small, greenish-white funnel-

shaped flowers [1] [4].

The plant is a valuable source of diverse bioactive compounds. The table below summarizes the primary and

secondary metabolites identified, which are crucial for its pharmacological effects [4] [5]:

Metabolite Class Specific Compounds / Notes

Phenolic Acids Lithospermic acid, rosmarinic acid, chlorogenic acid [6] [4].

Naphthoquinones Alkannin/shikonin (A/S) and their derivatives (A/Sd); enantiomeric red pigments

[6].

Flavonoids Not specified in detail, but listed as a key class of metabolites [4] [5].

Alkaloids Pyrrolizidine alkaloids (mentioned in relation to metabolomic profiling) [6].

Other Glucosides, lipids [4] [5].
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Biosynthesis & Metabolic Modulation

A key area of research involves understanding and enhancing the production of these valuable metabolites,

particularly the naphthoquinones (A/Sd) and related phenolics like lithospermic acid.

Key Enzymes and Pathways The biosynthesis of A/S and lithospermic acid occurs via the shikimate

pathway [6]. A geranylhydroquinone 3''-hydrolase is a key enzyme in the shikonin production pathway [6].

Furthermore, multi-omics analysis has identified 15 candidate genes involved in shikonin biosynthesis in L.

officinale [6]. The gene PGT encodes for a key enzyme in A/S biosynthesis [6].

Elicitation to Enhance Metabolite Production Research indicates that the plant's specialized metabolome,

including A/Sd, can be effectively modulated by biotic elicitors, such as root-associated bacteria [6]. The

following diagram illustrates the experimental workflow and key findings from a study investigating this

bacterial modulation.
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Experimental workflow for bacterial modulation of L. officinale metabolome.

Specific bacterial strains, including Chitinophaga sp. R-73072, Xanthomonas sp. R-73098, and

Pseudomonas sp. R-71838, have been shown to induce a significant increase in A/Sd in both in vitro and

greenhouse cultivation systems [6]. This induction is linked to the manipulation of plant defense signaling

pathways. Bacteria introduce Microbe-Associated Molecular Patterns (MAMPs) that are recognized by

the plant, leading to the stimulation of Reactive Oxygen Species (ROS) and the activation of signaling

pathways involving Jasmonic Acid (JA), Salicylic Acid (SA), and Ethylene (ET) [6]. These signals

ultimately trigger the upregulation of biosynthetic genes and increased production of defensive specialized

metabolites like A/Sd and phenolics [6].

Pharmacological Activity & Technical Protocols

The phytochemicals in L. officinale are responsible for a wide range of pharmacological activities.

Reported Pharmacological Activities

Anti-inflammatory: Confirmed in modern studies and supported by historical use, such as in plaster

poultices for burn wounds [1] [4] [5].
Antioxidant: Attributed to the plant's phenolic compounds and flavonoids [4] [5].

Antimicrobial & Antiviral: Naphthoquinones (A/Sd) form a chemical barrier against soil-borne
microorganisms and have demonstrated antibacterial, antifungal, and antiviral properties [6].

Wound Healing & Regenerative: A key traditional use that has been validated in animal models [1]
[6].

Additional Potential: Anti-cancer, hepatoprotective, and neuroprotective effects have been
suggested, making the plant a subject of interest for further drug discovery [6] [4] [5].

Considerations for Experimental Research

Cultivation Challenges: The plant is difficult to cultivate, with poor germination and a requirement of
at least two years to achieve economically viable levels of A/Sd [6].

In Vitro Systems: Cell suspension cultures and hairy root cultures offer alternatives for more
controlled metabolite production, though they may not fully replicate the chemical profile of intact

roots [6].
Safety Note: Some compounds in the plant have been reported to be carcinogenic [3], and it

contains substances that inhibit pituitary gonadotrophic hormone, leading to historically documented
contraceptive properties [1] [7].
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Knowledge Gaps & Research Outlook

Despite the promising data, several knowledge gaps remain. There is a lack of detailed, quantitative spatial

distribution data for lithospermic acid within the root system itself. The phylogenetic relationships within

the Lithospermeae tribe are still being resolved, which can guide the discovery of new medicinal species and

chemicals [8]. Future research should focus on:

Elucidating the complete biosynthetic pathway of lithospermic acid.
Standardizing protocols for the consistent enhancement of metabolites using bacterial elicitors.

Conducting more targeted analyses to quantify the root-level distribution of specific phenolics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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